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Compound Name: 1-Bromoicosane-d3
Cat. No.: B15554735
Get Quote
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Technical Guide: 1-Bromoicosane-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromoicosane-d3, a deuterated
form of the long-chain alkyl bromide. The strategic incorporation of deuterium can be a
powerful tool in various research applications, from metabolic studies to synthetic chemistry.
This document details the available information on its chemical identity, properties, and
potential experimental applications.

Chemical Identification and Structure
CAS Number: 202480-72-6

Chemical Name: 1-Bromoeicosane-20,20,20-d3
Molecular Formula: C20H40DBr
Chemical Structure:

The structure of 1-Bromoicosane-20,20,20-d3 is characterized by a twenty-carbon aliphatic
chain with a bromine atom at one terminus and three deuterium atoms at the other.
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Structural Diagram:

CD3-(CH2)18-CH2-Br

Click to download full resolution via product page

Caption: Chemical structure of 1-Bromoicosane-20,20,20-d3.

Physicochemical Data

Specific experimental data for 1-Bromoicosane-d3 is not readily available in public literature.
However, the physicochemical properties of its non-deuterated counterpart, 1-Bromoeicosane
(CAS: 4276-49-7), provide a close approximation. The primary difference will be a slight
increase in molecular weight due to the presence of deuterium.

Property Value (for 1- Reference
Bromoeicosane)

Molecular Weight 361.44 g/mol [1112]
Melting Point 36-39 °C [2]
Boiling Point Not available

Appearance White powder [1]

Solubili Insoluble in water; soluble in
olubility _
organic solvents

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for 1-Bromoicosane-20,20,20-d3 is not published,
a general and robust method for the preparation of long-chain alkyl bromides involves the
bromination of the corresponding alcohol. For the deuterated analogue, the synthesis would
start from a deuterated precursor.

General Synthesis Workflow:
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The synthesis of 1-Bromoicosane-20,20,20-d3 would likely proceed via the bromination of
20,20,20-trideuterio-eicosan-1-ol.

[ : - C}M’[ )ML»:]

Click to download full resolution via product page
Caption: Generalized synthetic workflow for 1-Bromoicosane-d3.
Detailed Experimental Protocol (General Example):

This protocol is a general representation for the synthesis of a long-chain alkyl bromide from an
alcohol and has not been specifically optimized for 1-Bromoicosane-d3.

Materials:

e 20,20,20-trideuterio-eicosan-1-ol

e Phosphorus tribromide (PBrs) or concentrated hydrobromic acid (HBr)
o Anhydrous diethyl ether or other suitable solvent

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:
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Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve the 20,20,20-trideuterio-eicosan-1-ol in the chosen anhydrous solvent.

Bromination: Cool the solution in an ice bath. Slowly add the brominating agent (e.g., PBr3)
dropwise with stirring. The reaction is exothermic.

Reflux: After the addition is complete, remove the ice bath and allow the reaction mixture to
warm to room temperature. Then, heat the mixture to reflux for several hours to ensure the
reaction goes to completion. The reaction progress can be monitored by thin-layer
chromatography (TLC).

Workup: After cooling to room temperature, quench the reaction by carefully adding ice-cold
water. Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers.

Washing: Wash the combined organic layers with saturated sodium bicarbonate solution to
neutralize any remaining acid, followed by a wash with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator to yield the crude product.

Purification: Purify the crude 1-Bromoicosane-20,20,20-d3 by column chromatography on
silica gel or by recrystallization to obtain the final product.

Applications in Research and Drug Development

Deuterated compounds like 1-Bromoicosane-d3 are valuable tools in several areas of
research, primarily due to the kinetic isotope effect. The C-D bond is stronger than the C-H
bond, which can lead to a slower rate of reactions involving the cleavage of this bond.

Metabolic Studies:

A key application is in studying the metabolism of long-chain alkyl compounds. If a metabolic
pathway involves the cleavage of a C-H bond at the terminal methyl group, using a deuterated
version can help elucidate the metabolic fate of the molecule.
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Caption: Conceptual workflow for a metabolic study using 1-Bromoicosane-d3.
Use as an Internal Standard:

Due to its similar chemical properties but different mass, 1-Bromoicosane-d3 can serve as an
excellent internal standard for the quantification of 1-Bromoicosane in complex matrices using
mass spectrometry.

Tracer Studies:

In chemical synthesis or biological pathway analysis, the deuterium label can be used to track
the incorporation and transformation of the eicosanyl chain.

Safety and Handling

The safety profile of 1-Bromoicosane-d3 is expected to be similar to that of 1-Bromoicosane.
It should be handled in a well-ventilated fume hood. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This guide provides a summary of the available information on 1-Bromoicosane-d3.
Researchers are encouraged to consult the primary literature for more specific applications and
detailed protocols relevant to their field of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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